2-(3-methoxy-4-nitro-1H-pyrazol-1-yl)ethanamine
Description
2-(3-methoxy-4-nitro-1H-pyrazol-1-yl)ethanamine is a chemical compound with the molecular formula C6H11ClN4O3 . It is also known as [2-(3-Methoxy-4-nitro-1H-pyrazol-1-yl)ethyl]amine hydrochloride .
Synthesis Analysis
The synthesis of pyrazole compounds, which includes 2-(3-methoxy-4-nitro-1H-pyrazol-1-yl)ethanamine, can be achieved through various strategies such as multicomponent approach, dipolar cycloadditions, and cyclocondensation of hydrazine with carbonyl system .Molecular Structure Analysis
The molecular structure of 2-(3-methoxy-4-nitro-1H-pyrazol-1-yl)ethanamine can be analyzed using techniques such as FT-IR, 1H NMR, 13C NMR, and Mass spectroscopy . These techniques provide information about the functional groups, chemical shifts, and molecular weight of the compound.Chemical Reactions Analysis
The chemical reactions involving pyrazole compounds are diverse and complex. Pyrazoles are frequently used as scaffolds in the synthesis of bioactive chemicals and reactions in various media . The exact chemical reactions involving 2-(3-methoxy-4-nitro-1H-pyrazol-1-yl)ethanamine would depend on the specific conditions and reactants used.Physical And Chemical Properties Analysis
The physical and chemical properties of 2-(3-methoxy-4-nitro-1H-pyrazol-1-yl)ethanamine can be determined using various analytical techniques. For instance, its density, thermal stability, and sensitivity towards impact and friction can be evaluated .Future Directions
The future directions for research on 2-(3-methoxy-4-nitro-1H-pyrazol-1-yl)ethanamine could involve further exploration of its potential applications in various fields, such as medicinal chemistry and drug discovery . Additionally, more studies could be conducted to understand its mechanism of action and to develop more efficient synthesis methods .
properties
IUPAC Name |
2-(3-methoxy-4-nitropyrazol-1-yl)ethanamine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10N4O3/c1-13-6-5(10(11)12)4-9(8-6)3-2-7/h4H,2-3,7H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KQSPXJGKQXGOFO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NN(C=C1[N+](=O)[O-])CCN |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10N4O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
186.17 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3-methoxy-4-nitro-1H-pyrazol-1-yl)ethanamine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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